Cas no 1065114-27-3 (tert-butyl 2,4-dichloro-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate)

• Product Name: tert-butyl 2,4-dichloro-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate
• CAS No: 1065114-27-3
• MF: C₁₃H₁₇Cl₂N₃O₂
• MW: 318.198981046677
• MDL: MFCD11111564
• CID: 94719
• PubChem ID: 25067301
• Update Time: 2025-06-10

tert-butyl 2,4-dichloro-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,4-dichloro-8,9-dihydro-5H-pyrimido[4,5-d]azepine-7(6H)-carboxylate
• TERT-BUTYL 2,4-DICHLORO-5,6,8,9-TETRAHYDROPYRIMIDO-[4,5-D]AZEPINE-7-CARBOXYLATE
• tert-Butyl 2,4-dichloro-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate
• tert-butyl 2,4-dichloro-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate
• AB63602
• tert-Butyl2,4-dichloro-8,9-dihydro-5H-pyrimido[4,5-d]azepine-7(6H)-carboxylate
• tert-butyl 2,4-bis(chloranyl)-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate
• 1065114-27-3
• MFCD11111564
• PB48804
• TERT-BUTYL 2,4-DICHLORO-5,6,8,9-TETRAHYDRO-7H-PYRIMIDO[4,5-D]AZEPINE-7-CARBOXYLATE
• 7H-Pyrimido[4,5-d]azepine-7-carboxylic acid, 2,4-dichloro-5,6,8,9-tetrahydro-, 1,1-dimethylethyl ester
• 2,4-dichloro-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylic acid tert-butyl ester
• SCHEMBL1623383
• DS-0505
• 7-Boc-2,4-dichloro-5,6,8,9-tetrahydropyrimido[4,5-d]azepine
• C13H17Cl2N3O2
• FT-0649022
• DTXSID30648611
• CS-W018894
• A801451
• AM20080940
• AKOS015850399
• SY013070
• tert-butyl 2,4-dichloro-5H,6H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate
• DB-030399

• MDL： MFCD11111564
• Inchi： 1S/C13H17Cl2N3O2/c1-13(2,3)20-12(19)18-6-4-8-9(5-7-18)16-11(15)17-10(8)14/h4-7H2,1-3H3
• InChI Key： HNTXDMDMFRAXNR-UHFFFAOYSA-N
• SMILES： ClC1C2=C(CCN(C(=O)OC(C)(C)C)CC2)N=C(N=1)Cl

Computed Properties

• Exact Mass: 317.07001
• Monoisotopic Mass: 317.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.311
• Boiling Point: 436.6℃ at 760 mmHg
• PSA: 55.32

Additional information on tert-butyl 2,4-dichloro-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate

Introduction to Tert-butyl 2,4-dichloro-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate (CAS No. 1065114-27-3)

Tert-butyl 2,4-dichloro-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimido[4,5-d]azepine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The presence of multiple chlorine atoms and a tert-butyl group in its structure contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The CAS number 1065114-27-3 is a unique identifier for this compound, ensuring precise and unambiguous references in scientific literature and patents. The molecular structure of tert-butyl 2,4-dichloro-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate consists of a fused ring system that combines a pyrimidine ring with an azepine moiety. This structural motif is particularly interesting because it can be modified in various ways to enhance or alter its biological activity. For instance, the 2,4-dichloro substituents on the pyrimidine ring are key features that influence the compound's interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. These studies have revealed that the tert-butyl group at the 7-position of the azepine ring plays a crucial role in stabilizing the compound's conformation and enhancing its solubility in aqueous environments. This has opened up new avenues for designing more effective drug candidates that can be administered orally or through other non-invasive routes.

In the realm of medicinal chemistry, pyrimido[4,5-d]azepine derivatives have been extensively studied due to their potential as kinase inhibitors and other enzyme-targeting agents. The 2,4-dichloro substitution pattern is particularly noteworthy because it can act as a bioisostere for other functional groups that are known to enhance binding affinity. For example, chlorine atoms can mimic oxygen or nitrogen atoms in terms of their ability to form hydrogen bonds and participate in hydrophobic interactions with biological targets.

One of the most exciting applications of tert-butyl 2,4-dichloro-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate is in the development of novel antiviral agents. The pyrimido[4,5-d]azepine scaffold is structurally similar to certain nucleoside analogs that are known to inhibit viral replication by interfering with DNA or RNA synthesis. Recent research has shown that derivatives of this compound can exhibit potent activity against a range of viruses by targeting essential viral enzymes. This has prompted further investigation into optimizing the structure for improved efficacy and reduced toxicity.

The synthesis of tert-butyl 2,4-dichloro-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate presents unique challenges due to its complex fused ring system. However， modern synthetic methodologies have made significant progress in streamlining these processes. For instance， transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrimido[4，5-d]azepine core with high precision and yield. Additionally， palladium-catalyzed hydrogenation techniques have been used to introduce the necessary functional groups while maintaining regioselectivity.

Another area where this compound has shown promise is in the treatment of cancer. Preclinical studies have demonstrated that derivatives of pyrimido[4，5-d]azepine can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival。 The tert-butyl group at position 7 has been found to enhance the stability of these compounds towards metabolic degradation， thereby prolonging their half-life in vivo.

The development of new pharmaceuticals relies heavily on understanding the pharmacokinetic properties of candidate compounds. In this context， tert-butyl 2，4-dichloro-5H，6H，7H，8H，9H-pyrimido[4，5-d]azepine-7-carboxylate has been studied for its absorption、distribution、metabolism、and excretion (ADME) profile。 Initial studies suggest that this compound exhibits moderate solubility in water and oil-based media， which could facilitate formulation into various dosage forms. Furthermore， preliminary toxicity assays have shown that it is well-tolerated at doses relevant to therapeutic use.

The future prospects for tert-butyl 2，4-dichloro-5H，6H，7H，8H，9H-pyrimido[4，5-d]azepine-7-carboxylate are promising as researchers continue to explore its potential applications across multiple therapeutic areas。 Ongoing clinical trials are evaluating its efficacy as an antiviral agent، while additional studies are investigating its role in oncology and neurology。 With further optimization and characterization， this compound could emerge as a valuable tool in modern medicine.